1-[(3,4-dimethylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(3,4-dimethylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H17NO3/c1-9-3-4-11(5-10(9)2)7-15-8-12(14(17)18)6-13(15)16/h3-5,12H,6-8H2,1-2H3,(H,17,18)
• InChI Key: MVZDYDDJRRIYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2CC(CC2=O)C(=O)O)C
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions. For instance, the synthesis of Eltrombopag involves dissolving the free acid in an organic solvent, filtering the resultant mixture to remove contaminants, then adding this solution to a solution of two or more equivalents of ethanolamine in an organic solvent.

Molecular Structure Analysis

The molecular structure of a compound is directly related to its properties and reactivity. The structure of Eltrombopag olamine, a similar compound, includes a pyrazolone ring, which is a five-membered ring containing two nitrogen atoms, two carbon atoms, and one oxygen atom.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. It involves the reaction of an organoboron compound with a halide or pseudohalide using a palladium catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are crucial for understanding its behavior. For instance, Eltrombopag olamine is a solid at 20 degrees Celsius, has a molecular weight of 564.643, and is soluble in water.

Mechanism of Action

Target of Action

It is structurally similar to eltrombopag , which is a thrombopoietin receptor agonist . Thrombopoietin receptors play a crucial role in the production of platelets from megakaryocytes .

Mode of Action

If we consider its similarity to eltrombopag, it might interact selectively with the thrombopoietin receptor, leading to activation of the jak-stat signaling pathway and increased proliferation and differentiation of megakaryocytes .

Biochemical Pathways

Based on its potential similarity to eltrombopag, it may influence the jak-stat signaling pathway , which is crucial for many processes including cell proliferation, differentiation, cell migration, and apoptosis.

Pharmacokinetics

Eltrombopag, a similar compound, has a bioavailability of 52%, is extensively metabolized in the liver through cyp1a2 and cyp2c8, and has an elimination half-life of 21–35 hours . It is excreted via feces (59%) and urine (31%) .

Result of Action

If it acts similarly to eltrombopag, it could lead to an increase in platelet counts , which could be beneficial in conditions like thrombocytopenia .

Safety and Hazards

The safety data sheet of Eltrombopag indicates that it is harmful if swallowed, causes serious eye damage, and may cause damage to organs through prolonged or repeated exposure.